3-Chloro-5-piperidinophenylboronic acid, pinacol ester

• IUPAC Name: 1-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine
• InChI: InChI=1S/C17H25BClNO2/c1-16(2)17(3,4)22-18(21-16)13-10-14(19)12-15(11-13)20-8-6-5-7-9-20/h10-12H,5-9H2,1-4H3
• InChI Key: JYJSBMJOWHZUHO-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC(=C2)Cl)N3CCCCC3
• Molecular Formula: C17H25BClNO2
• DSSTOX Substance ID: DTXSID701136403
• Molecular Weight: 321.7 g/mol
• CAS RN: 2096334-12-0

Description

3-Chloro-5-piperidinophenylboronic acid, pinacol ester is a type of pinacol boronic ester. Pinacol boronic esters are highly valuable building blocks in organic synthesis. They are used in various chemical reactions, including the Suzuki–Miyaura coupling.

Synthesis Analysis

The synthesis of pinacol boronic esters, including 3-Chloro-5-piperidinophenylboronic acid, pinacol ester, involves a process known as protodeboronation. Protodeboronation is a radical approach that is not well developed. It involves the removal of a boron group from the boronic ester. This process is paired with a Matteson–CH2–homologation, allowing for a formal anti-Markovnikov alkene hydromethylation.

Chemical Reactions Analysis

Pinacol boronic esters, including 3-Chloro-5-piperidinophenylboronic acid, pinacol ester, are involved in various chemical reactions. One of the most important applications is the Suzuki–Miyaura coupling. The boron moiety can be converted into a broad range of functional groups. These transformations include oxidations, aminations, halogenations, and CC-bond-formations such as alkenylations, alkynylations, and arylations.

Scientific Research Applications

Catalysis and Organic Synthesis

• . While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation (the removal of the boron moiety) remains less explored. . This breakthrough allows for the formal anti-Markovnikov hydromethylation of alkenes, a transformation previously unknown. The stability of pinacol boronic esters makes them attractive for chemical transformations, where the boron moiety remains in the product.

Hydromethylation of Alkenes

• The catalytic protodeboronation of pinacol boronic esters enables the formal anti-Markovnikov hydromethylation of alkenes. .

Total Synthesis of Natural Products

• Researchers have utilized protodeboronation in the formal total synthesis of specific natural products. For instance:
  • .

Coordination Chemistry and Ligand Design

Mechanism of Action

Target of Action

3-Chloro-5-piperidinophenylboronic acid, pinacol ester is a type of boronic ester, which are highly valuable building blocks in organic synthesis . The primary targets of this compound are the molecules it interacts with during the Suzuki–Miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound’s mode of action involves its interaction with its targets during the Suzuki–Miyaura coupling . This process involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In transmetalation, the boronic ester is transferred from boron to palladium .

Biochemical Pathways

The biochemical pathways affected by this compound involve the transformation of the boronic ester moiety into other functional groups . These transformations, which can retain the high enantioenrichment of the starting boronic ester, lead to the formation of new C–C, C–O, C–N, C–X, or C–H bonds at stereogenic centres .

Pharmacokinetics

It’s known that boronic esters, in general, are usually bench stable, easy to purify, and often commercially available . These properties suggest that the compound may have good bioavailability.

Result of Action

The result of the compound’s action is the formation of new bonds and functional groups . For example, in the Suzuki–Miyaura coupling, the compound can help form new carbon-carbon bonds . This can lead to the synthesis of a broad array of diverse molecules with high enantioselectivity .

Action Environment

The action of 3-Chloro-5-piperidinophenylboronic acid, pinacol ester can be influenced by various environmental factors. For instance, the stability of boronic esters can be affected by air and moisture . Therefore, the compound’s action, efficacy, and stability may vary depending on the specific conditions under which it is stored and used.